Cas no 1036599-90-2 (1-(4-Chlorobenzyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid)

1-(4-Chlorobenzyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid structure
1036599-90-2 structure
Product Name:1-(4-Chlorobenzyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid
CAS No:1036599-90-2
MF:C14H14ClNO2
MW:263.719462871552
CID:2111332
Update Time:2023-08-04

1-(4-Chlorobenzyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(4-chlorobenzyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid
    • 1-(4-Chlorobenzyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid
    • Inchi: 1S/C14H14ClNO2/c1-9-7-13(14(17)18)10(2)16(9)8-11-3-5-12(15)6-4-11/h3-7H,8H2,1-2H3,(H,17,18)
    • InChI Key: IGOXAGQBLXXRCW-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CN1C(C)=CC(C(=O)O)=C1C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 302
  • Topological Polar Surface Area: 42.2
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